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Compound of Interest

Compound Name: N4-Desmethyl wyosine

Cat. No.: B12400555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N4-desmethyl wyosine, also known as 4-demethylwyosine or imG-14, is a tricyclic modified

nucleoside found in the anticodon loop of transfer RNA (tRNA), specifically at position 37 of

tRNAPhe in Archaea. It serves as a crucial intermediate in the biosynthesis of more complex

wyosine derivatives, such as wybutosine, in eukaryotes. The extended aromatic system of the

wyosine family of nucleosides imparts intrinsic fluorescence, making them valuable as potential

probes for studying nucleic acid structure, function, and interactions.

These application notes provide an overview of the fluorescent properties of the wyosine family

and detail protocols for the characterization and application of N4-desmethyl wyosine's

fluorescence in various detection assays relevant to molecular biology and drug discovery.

Fluorescent Properties of Wyosine Derivatives
Direct quantitative fluorescent data for N4-desmethyl wyosine is not extensively documented

in the literature. However, the properties of its close structural analogue, wybutosine (yW), have

been partially characterized and can serve as a useful proxy. It is important to note that the

spectral properties of N4-desmethyl wyosine may differ from those of wybutosine due to

structural variations.
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Table 1: Fluorescent Properties of Wybutosine (yW) as an Analogue for N4-Desmethyl
Wyosine

Property Value Reference

Excitation Maxima (λex) 239 nm, 318 nm [Not Available]

Emission Maximum (λem) 443 nm (at pH 7.5) [Not Available]

Quantum Yield (Φ) 0.07 [1]

Fluorescence Lifetime (τ) Not Reported

Biosynthesis of N4-Desmethyl Wyosine
N4-desmethyl wyosine is a key intermediate in the conserved wyosine biosynthesis pathway.

Understanding this pathway is critical for studying the enzymes involved as potential drug

targets.
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Guanosine-37 in pre-tRNAPhe m1G-37

 Trm5 (Methyltransferase)
+ S-adenosylmethionine N4-Desmethyl Wyosine (imG-14)

 TYW1
+ Pyruvate Other Wyosine Derivatives

(e.g., Wybutosine in Eukaryotes)

 Downstream Enzymes
(e.g., TYW2, TYW3, TYW4)

Sample Preparation

Spectroscopic Measurements

Data Analysis

Prepare Stock and Dilutions of N4-Desmethyl Wyosine

Record Absorbance Spectrum

Record Excitation & Emission Spectra

Measure Fluorescence Intensity vs. Standard Measure Fluorescence Decay

Calculate Quantum Yield Calculate Fluorescence Lifetime

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Setup (384-well plate)

Enzymatic Reaction

Detection & Analysis

Add Assay Buffer

Add Test Compounds/Controls

Add tRNA(imG-14) Substrate

Add Enzyme + SAM

Incubate at 37°C

Measure Fluorescence

Calculate % Inhibition & IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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